Cas no 18438-38-5 (2-Methylthiopyridine)

• Product Name: 2-Methylthiopyridine
• CAS No: 18438-38-5
• MF: C₆H₇NS
• MW: 125.191479921341
• MDL: MFCD01691593
• CID: 51040
• PubChem ID: 87559325
• Update Time: 2025-04-18

2-Methylthiopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methylthiopyridine
• 2-(Methylthio)pyridine
• 2-METHYLMERCAPTO-PYRIDINE
• 2-methylsulfanylpyridine
• 2-methylthiolpyridine
• 2-pyridylmethylsulfide
• 2-thiomethoxypyridine
• Methyl 2-pyridinyl sulfide
• Methyl 2-Pyridyl Sulfide
• methyl 2-pyridyl thioether
• methylthio-2pyridine
• methylthiopyridine
• 2-(methylthio)-pyridin
• 2-(Methylsulfanyl)pyridine
• Methylthio-2 pyridine
• PYRIDINE, 2-(METHYLTHIO)-
• 2-Pyridyl methyl sulfide
• Methylthio-2 pyridine [French]
• Pyridine,2-(methylthio)-
• KSC497E0F
• 2-(Methylsulfanyl)pyridine #
• 2-METHYLMERCAPTOPYRIDINE
• Jsp003780
• 2-METHYLMER
• 79639-75-1
• 2-Methylthio pyridine
• AS-40366
• SCHEMBL798143
• M1849
• Q63395430
• A4082
• VLQBSKLZRSUMTJ-UHFFFAOYSA-N
• FT-0637698
• 4-methyl-5-thiazolylethanylbutyrate
• SB52377
• SY015557
• BRN 0108190
• AKOS006230363
• Q-100218
• 5-21-02-00033 (Beilstein Handbook Reference)
• MFCD01691593
• 2-methylsulfanyl-pyridine
• DTXSID00171567
• InChI=1/C6H7NS/c1-8-6-4-2-3-5-7-6/h2-5H,1H
• 2-(Methylthio)pyridine, >=95.0% (HPLC)
• 18438-38-5
• AC-907/34117043
• DB-021401
• pyridine, 2-methylthio-

• MDL： MFCD01691593
• Inchi： 1S/C6H7NS/c1-8-6-4-2-3-5-7-6/h2-5H,1H3
• InChI Key： VLQBSKLZRSUMTJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CN=1
• BRN： 0108190

Computed Properties

• Exact Mass: 125.03000
• Monoisotopic Mass: 125.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 38.2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.12 g/mL at 20 °C(lit.)
• Boiling Point: 197°C(lit.)
• Flash Point: 81.4℃
• Refractive Index: n20/D 1.570
• PSA: 38.19000
• LogP: 1.80350
• Sensitiveness: Sensitive to air
• Solubility: Uncertain

2-Methylthiopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-13-23
• RTECS：UT6207000
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers